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Introduction
SIN4, also known as Mediator of RNA polymerase II transcription subunit 16 (MED16), is a

crucial component of the Mediator complex in Saccharomyces cerevisiae. As a subunit of the

tail module of this complex, SIN4 plays a pivotal role in both the positive and negative

regulation of transcription. It acts as a bridge, conveying regulatory signals from gene-specific

transcription factors to the core RNA polymerase II machinery, thereby influencing chromatin

structure and gene expression.[1][2][3][4] This technical guide provides an in-depth structural

and functional analysis of the SIN4 protein, offering detailed experimental protocols and data

to facilitate further research and drug development efforts targeting transcriptional regulation.

Structural and Physicochemical Properties of
SIN4/MED16
While a high-resolution experimental structure of the isolated SIN4 protein is not yet available,

computational models and data from studies on the entire Mediator complex provide significant

insights into its architecture. The N-terminal region of SIN4 is predicted to form a seven-bladed

beta-propeller structure, a common protein interaction motif.[5] The AlphaFold database

provides a predicted three-dimensional structure of S. cerevisiae SIN4, which can be used for

further structural analysis and hypothesis generation.
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Table 1: Physicochemical and Structural Data for S. cerevisiae SIN4/MED16

Property Value Reference

Systematic Name YNL236W [3]

Aliases

MED16, BEL2, GAL22, SDI3,

SSF5, SSN4, TSF3, RYE1,

SSX3

[1][3]

Length (amino acids) 974 [1][3]

Molecular Weight (Da) 111,309.9 [3]

Isoelectric Point (pI) 8.78 [3]

Median Abundance

(molecules/cell)
2633 +/- 913 [3]

Predicted Structure --INVALID-LINK-- [6]

Subcellular Localization Nucleus [3]

The SIN4/MED16 Interactome
SIN4 functions as an integral part of the Mediator complex's tail module. Its interactions with

other Mediator subunits are crucial for the structural integrity and function of the complex.

Furthermore, the tail module, including SIN4, serves as a primary target for various

transcriptional activators.

Table 2: Key Protein-Protein Interactions of SIN4/MED16
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Interacting Protein Module/Function Evidence Reference(s)

Med2 Mediator Tail Module
Yeast Two-Hybrid, Co-

purification
[7][8]

Med3 Mediator Tail Module
Yeast Two-Hybrid, Co-

purification
[9]

Gal11 (Med15) Mediator Tail Module
Yeast Two-Hybrid, Co-

purification
[4][7][8]

Rgr1 (Med14)
Mediator Middle/Tail

Bridge

Genetic and

biochemical studies

show loss of tail

subunits with Med14

truncation.

[4][10]

Gcn4
Transcriptional

Activator

Genetic and

biochemical evidence

for interaction with the

tail module.

[7][11]

Gal4
Transcriptional

Activator

Genetic and

biochemical evidence

for interaction with the

tail module.

[7][12]

Hog1
Mitogen-Activated

Protein Kinase

Binary interaction

detected.
[1]

Signaling Pathway: Recruitment of the Mediator
Complex by a Transcriptional Activator
A primary function of the SIN4-containing tail module is to mediate the recruitment of the entire

Mediator complex to specific gene promoters by interacting with DNA-bound transcriptional

activators. This interaction initiates the assembly of the pre-initiation complex (PIC) and

subsequent transcription by RNA polymerase II. The diagram below illustrates the recruitment

of the Mediator complex by the transcriptional activator Gcn4 to a target gene promoter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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